Cas no 2229358-18-1 (O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine)

• Product Name: O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine
• CAS No: 2229358-18-1
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6126528
• PubChem ID: 165685793
• Update Time: 2025-05-19

O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine
• EN300-1989675
• O-[2-(6-methoxy-1,3-dioxaindan-5-yl)propyl]hydroxylamine
• 2229358-18-1

• Inchi： 1S/C11H15NO4/c1-7(5-16-12)8-3-10-11(15-6-14-10)4-9(8)13-2/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： VWAGWWZTFXFYLD-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C(C)CON)OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.9Ų

Additional information on O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine

Introduction to O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine (CAS No. 2229358-18-1)

O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine, a compound with the chemical identifier CAS No. 2229358-18-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a complex dioxaindan core, which is a derivative of a bicyclic lactone, combined with a propylhydroxylamine moiety. This combination not only imparts distinctive chemical characteristics but also opens up avenues for innovative therapeutic strategies.

The dioxaindan ring system is known for its stability and versatility in medicinal chemistry. It serves as a scaffold for numerous bioactive molecules, exhibiting properties that make it suitable for various pharmacological applications. The presence of the 6-methoxy substituent in the dioxaindan ring enhances the compound's solubility and metabolic stability, making it an attractive candidate for further investigation. Additionally, the propylhydroxylamine group introduces a hydrophilic character to the molecule, which can be beneficial in improving bioavailability and pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation and oxidative stress. O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine has shown promise in preliminary studies as a potential modulator of these pathways. Research indicates that this compound may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in the inflammatory response. Furthermore, its ability to scavenge reactive oxygen species suggests that it could be effective in combating oxidative stress, a key factor in various chronic diseases.

The synthesis of O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the dioxaindan core through cyclization reactions followed by functionalization at the 6-position with a methoxy group. Subsequently, the propylhydroxylamine moiety is introduced through nucleophilic substitution or other suitable coupling reactions. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and purify the final product.

The pharmacological activity of O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine has been explored in various in vitro and in vivo models. Studies have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant properties have been observed in cell culture experiments where it effectively reduced oxidative damage induced by reactive oxygen species. These findings are particularly promising given the increasing evidence linking inflammation and oxidative stress to diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

The potential therapeutic applications of O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine are broad and varied. In oncology research, this compound has shown promise as an anti-cancer agent by inhibiting proliferation and inducing apoptosis in tumor cells. Its ability to modulate inflammatory pathways also makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Furthermore, its antioxidant properties could be beneficial in managing age-related degenerative diseases where oxidative stress plays a significant role.

As research continues to uncover new insights into the mechanisms of disease pathogenesis, compounds like O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine will play an increasingly important role in therapeutic development. The unique structural features of this compound provide a foundation for designing novel drugs with enhanced efficacy and reduced side effects. Future studies will focus on optimizing its pharmacokinetic properties and exploring new synthetic routes to improve scalability and cost-effectiveness.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective drugs reach the market. O-2-(6-methoxy-1,3-dioxaindan-5-yl)propylhydroxylamine will need to undergo rigorous testing to meet regulatory requirements before it can be approved for clinical use. This includes comprehensive toxicology studies to assess its safety profile as well as clinical trials to evaluate its efficacy in human patients.

In conclusion, O-2-(6-methoxy-1,3-dioxaindan-5-ylyl)propylhydroxylamine (CAS No. 2229358-18-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural properties and promising pharmacological activity make it an exciting candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will be instrumental in developing innovative treatments that improve patient outcomes.